Cas no 1711-35-9 (Benzoic acid,4-methyl-, 3-methylphenyl ester)
1711-35-9 structure
Product Name:Benzoic acid,4-methyl-, 3-methylphenyl ester
CAS No:1711-35-9
MF:C15H14O2
MW:226.270464420319
CID:117984
PubChem ID:230518
Update Time:2025-04-18
Benzoic acid,4-methyl-, 3-methylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-methyl-, 3-methylphenyl ester
- Benzyl p-toluate
- CS-0153079
- 1711-35-9
- DS-8198
- Benzoic acid, 4-methyl-, phenylmethyl ester
- p-Toluic acid, benzyl ester
- SCHEMBL9409652
- NSC25467
- Benzyl4-methylbenzoate
- Benzyl 4-methylbenzoate
- NSC-25467
- SCHEMBL6057219
- 5467-99-2
- Benzyl 4-methylbenzoate #
- AKOS003442383
- LNXGEZSXCGDUSD-UHFFFAOYSA-N
- DTXSID90282338
- Benzyl-4-methylbenzoate
- MFCD04347391
- AM83217
-
- Inchi: 1S/C15H14O2/c1-12-7-9-14(10-8-12)15(16)17-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
- InChI Key: LNXGEZSXCGDUSD-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C)=CC=1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 226.09942
- Monoisotopic Mass: 226.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid,4-methyl-, 3-methylphenyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
1711-35-9 (Benzoic acid,4-methyl-, 3-methylphenyl ester) Related Products
- 744-45-6(Diphenyl isophthalate)
- 93-44-7(naphthalen-2-yl benzoate)
- 10543-12-1(4-(Acetyloxy)-3-methoxybenzoic Acid)
- 93-99-2(Phenyl benzoate)
- 136-36-7(3-Hydroxyphenyl benzoate)
- 94-01-9(1,3-Dibenzoyloxybenzene)
- 2345-34-8(4-Acetoxybenzoic acid)
- 2150-37-0(Methyl 3,5-dimethoxybenzoate)
- 5368-81-0(Methyl 3-methoxybenzoate)
- 121-98-2(Methyl 4-methoxybenzoate)
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